Ethyl oleate
Ethyl oleate
Ethyl oleate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of oleic acid with the hydroxy group of ethanol. It has a role as a plant metabolite and an acaricide. It is functionally related to an oleic acid.
Ethyl oleate is a natural product found in Aristolochia fontanesii, Mitracarpus hirtus, and other organisms with data available.
Ethyl oleate is a natural product found in Aristolochia fontanesii, Mitracarpus hirtus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
111-62-6
VCID:
VC20805994
InChI:
InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OCC
Molecular Formula:
C20H38O2
Molecular Weight:
310.5 g/mol
Ethyl oleate
CAS No.: 111-62-6
Cat. No.: VC20805994
Molecular Formula: C20H38O2
Molecular Weight: 310.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl oleate is a long-chain fatty acid ethyl ester resulting from the formal condensation of the carboxy group of oleic acid with the hydroxy group of ethanol. It has a role as a plant metabolite and an acaricide. It is functionally related to an oleic acid. Ethyl oleate is a natural product found in Aristolochia fontanesii, Mitracarpus hirtus, and other organisms with data available. |
|---|---|
| CAS No. | 111-62-6 |
| Molecular Formula | C20H38O2 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | ethyl (Z)-octadec-9-enoate |
| Standard InChI | InChI=1S/C20H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h11-12H,3-10,13-19H2,1-2H3/b12-11- |
| Standard InChI Key | LVGKNOAMLMIIKO-QXMHVHEDSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OCC |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OCC |
| Appearance | Assay:>98%A solution in ethanol |
| Melting Point | -13.1 °C |
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